Cas no 1214371-84-2 (6-Chloro-5-(3-fluorophenyl)nicotinic acid)

• Product Name: 6-Chloro-5-(3-fluorophenyl)nicotinic acid
• CAS No: 1214371-84-2
• MF: C₁₂H₇ClFNO₂
• MW: 251.640885591507
• CID: 4914172
• Update Time: 2025-06-10

6-Chloro-5-(3-fluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-(3-fluorophenyl)nicotinic acid
• 6-Chloro-5-(3-fluorophenyl)nicotinic acid

• Inchi： 1S/C12H7ClFNO2/c13-11-10(5-8(6-15-11)12(16)17)7-2-1-3-9(14)4-7/h1-6H,(H,16,17)
• InChI Key： AUPBYNBWBMHYBV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)O)=CN=1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-Chloro-5-(3-fluorophenyl)nicotinic acid

Recent Advances in the Study of 6-Chloro-5-(3-fluorophenyl)nicotinic acid (CAS: 1214371-84-2)

6-Chloro-5-(3-fluorophenyl)nicotinic acid (CAS: 1214371-84-2) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology and inflammation. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

The compound's unique structure, characterized by a chloro-substituted nicotinic acid core and a fluorophenyl moiety, has been the subject of extensive structure-activity relationship (SAR) studies. Researchers have identified that this structural configuration imparts significant pharmacological properties, including inhibitory effects on specific enzyme targets involved in inflammatory pathways. Recent publications have demonstrated its efficacy in preclinical models of autoimmune diseases, suggesting its potential as a lead compound for further optimization.

In addition to its biological activities, 6-Chloro-5-(3-fluorophenyl)nicotinic acid has been investigated for its role in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry detailed its use as a building block in the development of kinase inhibitors, which are critical in targeted cancer therapies. The study reported that derivatives of this compound exhibited promising selectivity and potency against several oncogenic kinases, with minimal off-target effects.

Another area of interest is the compound's pharmacokinetic profile. Recent pharmacokinetic studies have revealed favorable absorption and distribution properties, making it a viable candidate for oral administration. However, challenges remain in optimizing its metabolic stability and minimizing potential drug-drug interactions. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies.

In conclusion, 6-Chloro-5-(3-fluorophenyl)nicotinic acid (CAS: 1214371-84-2) represents a promising scaffold for the development of new therapeutic agents. Its multifaceted applications in drug discovery, coupled with its well-characterized pharmacological properties, underscore its importance in contemporary medicinal chemistry. Future research directions may include further exploration of its mechanism of action, optimization of its pharmacokinetic properties, and evaluation in clinical trials.